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Compound of Interest

DEA NONOate (Diethylamine
Compound Name:
nonoate)

Cat. No.: B12351661

Get Quote

Executive Summary

DEA NONOate (Diethylammonium (Z)-1-(N,N-diethylamino)diazen-1-ium-1,2-diolate) is a rapid-
release nitric oxide (NO) donor widely utilized in cardiovascular and pharmacological research.
Unlike S-nitrosothiols, its NO release is strictly proton-catalyzed, following first-order kinetics

purely dependent on pH and temperature, making it a predictable tool for transient NO

stimulation.

This guide provides the validated physicochemical data, decomposition kinetics, and a self-
verifying protocol for stock preparation to ensure experimental reproducibility.

Chemical Identity & Physicochemical Properties

The commercial formulation of DEA NONOate is a diethylammonium salt.[1][2] Researchers
often confuse the formula of the anion with the full salt structure. For precise stoichiometric
calculations, the salt molecular weight must be used.
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Property Specification

Common Name DEA NONOate, DEA/NO

Diethylammonium (Z)-1-(N,N-

IUPAC Name ) ) ) ) )
diethylamino)diazen-1-ium-1,2-diolate

CAS Number 372965-00-9

Molecular Formula CsH22N402 (Salt Form)

Anion: [Etz2N-N(O)=NO]~ (C4aH10N3O2~)Cation:
Et2NHz* (CaH12N")

Formula Breakdown

Molecular Weight 206.29 g/mol

Solubility Water (>100 mg/mL), DMSO, Ethanol
Appearance White to off-white crystalline solid
SMILES CCN(CQO)[O-].CCNCC

Critical Note on Stoichiometry: While the theoretical yield is 2 moles of NO per mole of donor,
empirical measurements often yield approximately 1.5 moles of NO per mole of DEA NONOate

under physiological conditions (pH 7.4, 37°C) due to minor side reactions [1, 2].

Mechanistic Profile & Kinetics

DEA NONOate belongs to the class of diazeniumdiolates. Its stability is inversely proportional
to acidity. In alkaline environments (pH > 10), the compound is stable. Upon introduction to a
physiological buffer (pH 7.4), the amine nitrogen is protonated, triggering the collapse of the
structure and the release of NO gas.

Decomposition Pathway
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DEA NONOate + H+ Protonation k1 (Rate Limiting) > Unstable Fast Deca) 2 NO (Gas) +
(Stable at pH > 10) (pH < 8.0) Intermediate Diethylamine
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Figure 1: Proton-catalyzed decomposition mechanism of DEA NONOate. Stability is maintained
only in alkaline conditions.

Half-Life Specifications
The half-life (

) of DEA NONOate is significantly shorter than other NONOates like Spermine NONOate (

min) or DETA NONOate (

hrs).

Half-Life (
Condition Temperature pH

)
Physiological 37°C 7.4 2 - 4 minutes
Benchtop 22-25°C 7.4 16 minutes
Acidic Any 5.0 < 2 seconds (Instant)
Alkaline Stock 25°C 12.0 > 24 hours (Stable)

Experimental Protocol: Handling & Stock Preparation

Warning: A common error is dissolving DEA NONOate directly in PBS or water for stock
storage. This results in rapid degradation (50% loss in 16 mins at RT).

Reagents Required
 DEA NONOate (Solid, stored at -80°C).[1][3][4]

e Solvent A (Preferred for aqueous): 10 mM NaOH (pH ~12).

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12351661/docs?utm_src=pdf-body-img#dea-nonoate-technical-specifications-and-application-protocol
https://cdn.caymanchem.com/cdn/insert/82100.pdf
https://www.medchemexpress.com/noc-18.html
https://www.astorscientific.us/products/dea-nonoate-no-donor-tbi4547
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12351661?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

e Solvent B (Preferred for organic): Anhydrous DMSO (Purged with Nz2).

e Assay Buffer: PBS or Cell Culture Media (pH 7.4).

Step-by-Step Workflow

1. Weigh DEA NONOate
(Work quickly, hygroscopic)

2. Prepare Master Stock (10-100 mM)

Solvent: 10 mM NaOH or DMSO
(Prevents NO release)

3. Aliquot & Freeze
Store at -80°C
(Stable for 6-12 months)

4. Prepare Working Solution
Dilute 1:1000 into pH 7.4 Buffer
(IMMEDIATELY before use)

30 seconds

5. Application
Add to cells/tissue bath
(NO release begins instantly)

Click to download full resolution via product page

Figure 2: Validated workflow for preserving DEA NONOate integrity prior to experimental

application.

Calculation Example

To prepare 5 mL of a 10 mM Stock Solution:
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e Target Mass:
e Dissolve 10.3 mg DEA NONOate in 5 mL of 20 mM NaOH.
» Validation: Check absorbance at 250 nm (

). A significant drop in absorbance indicates decomposition.

Biological Applications & Troubleshooting
Primary Uses

» Cardiovascular Research: Inducing rapid vasodilation in isolated vessel rings (organ bath).
o Platelet Studies: Inhibition of aggregation via cGMP pathway activation.

 Ischemia-Reperfusion: Simulating NO bursts during reperfusion injury.

Troubleshooting Guide
Observation Root Cause Solution

Dissolve in high pH (NaOH) or
No biological effect Stock degraded DMSO; do not use PBS for
stock.

Include a "Decomposed DEA
NONOate" control (stock left at

Cytotoxicity Diethylamine accumulation
pH 7.4 for 24h) to rule out
amine toxicity.
Standardize the time between
Inconsistent results Timing variance dilution and application (<
30s).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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